Cas no 2172215-65-3 (3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2172215-65-3
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6320657
• PubChem ID: 165812133
• Update Time: 2025-10-15

3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobicyclo2.2.1heptane-2-carboxylic acid
• 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]bicyclo[2.2.1]heptane-2-carboxylic acid
• EN300-1483541
• 2172215-65-3

• Inchi： 1S/C28H30N2O5/c31-25(32)23-16-10-11-17(14-16)24(23)29-26(33)28(12-5-13-28)30-27(34)35-15-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,16-17,22-24H,5,10-15H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： FPUOZHFBNMHFNP-UHFFFAOYSA-N
• SMILES： OC(C1C(C2CCC1C2)NC(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobicyclo2.2.1heptane-2-carboxylic acid

Introduction to 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobicyclo2.2.1heptane-2-carboxylic acid (CAS No. 2172215-65-3)

3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobicyclo2.2.1heptane-2-carboxylic acid, identified by its CAS number 2172215-65-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate cyclic and heterocyclic structures, which contribute to its unique chemical properties and potential biological activities. The presence of functional groups such as the fluoren-9-yl methoxycarbonyl moiety and the cyclobutane amidobicyclo framework suggests a high degree of molecular complexity, making it a subject of interest for researchers exploring novel pharmacophores.

The structural composition of 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobicyclo2.2.1heptane-2-carboxylic acid encompasses multiple key features that are critical for its role in drug discovery and development. The fluoren-9-yl methoxycarbonyl group, a derivative of fluorene, is known for its stability and rigidity, which can enhance the binding affinity of the molecule to biological targets. Additionally, the cyclobutane amidobicyclo scaffold introduces conformational constraints that can influence the molecule's interactions with enzymes and receptors. These structural elements collectively contribute to the compound's potential as a lead candidate in the design of therapeutic agents.

In recent years, there has been growing interest in leveraging advanced computational methods and synthetic strategies to explore the pharmacological properties of complex organic molecules like 3-1-(({9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobicyclo2.2.1heptane-2-carboxylic acid. Computational studies have demonstrated that the rigid structure of this compound can provide a stable platform for further derivatization, enabling researchers to fine-tune its biological activity. For instance, molecular dynamics simulations have revealed that the fluoren-9-yl methoxycarbonyl group enhances the molecule's ability to interact with specific protein targets by increasing its surface area and hydrophobicity.

Moreover, experimental investigations have begun to uncover the potential therapeutic applications of this compound. Preliminary in vitro studies suggest that 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobicyclo[2.2.1]heptane-2-carboxylic acid exhibits inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders. The cyclobutane amidobicyclo framework appears to play a crucial role in modulating enzyme activity by inducing conformational changes that disrupt normal catalytic cycles. These findings align with emerging research trends that emphasize the importance of structural complexity in designing molecules with enhanced pharmacological efficacy.

The synthesis of 2172215-65-3 presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful manipulation of reactive intermediates to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the intricate cyclic motifs efficiently. These methods not only improve the scalability of production but also allow for greater control over stereochemistry, which is critical for achieving optimal biological activity.

One notable aspect of 3-(1-{(9H-fluoren-9-ylmethoxycarbonyl)amino)cyclobutaneamidobicyclo[2.2.1]heptane}-2-carboxylic acid is its potential as a building block for more complex drug candidates. By modifying specific functional groups or introducing additional moieties, researchers can generate derivatives with tailored properties for targeted therapies. For example, appending hydrophilic groups to the fluorene moiety could enhance solubility while maintaining binding affinity to biological targets, making it suitable for oral administration.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way novel compounds are designed and evaluated. AI-driven platforms can predict the biological activity of molecules like 2172215-65-3 based on their structural features, significantly reducing the time and cost associated with experimental screening. These computational tools have already been used to identify promising candidates for further optimization, highlighting their potential in accelerating pharmaceutical development.

Future research directions for 3-(1-{(9H-fluoren-ylmethoxycarbonyl)amino)cyclobutaneamidobicyclo[2.2.]heptanecarboxylic acid (CAS No 21721 565 3) may focus on exploring its interactions with cellular pathways relevant to human diseases. Preclinical studies are warranted to assess its safety profile and pharmacokinetic properties before moving into human trials. Collaborative efforts between computational chemists, medicinal biologists, and synthetic chemists will be essential in unraveling its full therapeutic potential.

In conclusion,3-(1-{(9H-fluorenylmethoxycarbonyl}amino)cyclobutaneamidobicyclo[.]heptanecarboxylic acid (CAS No 21721 565 3) represents a promising candidate in pharmaceutical research due to its unique structural features and preliminary biological activities observed in vitro experiments Its synthesis presents challenges but also opportunities for innovation leveraging advanced synthetic techniques while computational methods continue to aid in optimizing its pharmacological properties Further exploration will be crucial in determining its role as a therapeutic agent or building block for more complex drug candidates